Cas no 332065-09-5 ((2S)-3-(9-anthryl)-2-(tert-butoxycarbonylamino)propanoic acid)

• Product Name: (2S)-3-(9-anthryl)-2-(tert-butoxycarbonylamino)propanoic acid
• CAS No: 332065-09-5
• MF: C₂₂H₂₃NO₄
• MW: 365.42232632637
• MDL: MFCD00671378
• CID: 852177
• PubChem ID: 57647633
• Update Time: 2025-06-08

(2S)-3-(9-anthryl)-2-(tert-butoxycarbonylamino)propanoic acid Chemical and Physical Properties

Names and Identifiers

• (S)-3-(Anthracen-9-yl)-2-((tert-butoxycarbonyl)amino)propanoic acid
• Boc-3-(9-anthryl)-L-alanine
• Boc-L-Anthrylalanine
• BOC-L-9-ANTHRYLALANINE
• (2S)-3-(9-anthryl)-2-(tert-butoxycarbonylamino)propanoic acid
• 332065-09-5
• J-019084
• DTXSID80427276
• A-(9-anthryl)-Ala-OH
• Boc-
• Boc-beta-(9-anthryl)-Ala-OH, purum, >=96.0% (HPLC)
• MFCD00671378
• HY-W141849
• (2S)-3-(anthracen-9-yl)-2-{[(tert-butoxy)carbonyl]amino}propanoic acid
• CS-0201645
• G78233
• DA-51300
• Boc-L-9-Anthrylalanine (Boc-L-Ala(9-Anth)-OH)
• Boc- beta -(9-anthryl)-Ala-OH
• (2S)-3-anthracen-9-yl-2-[(2-methylpropan-2-yl)oxycarbonylamino]propanoic acid

• MDL： MFCD00671378
• Inchi： 1S/C22H23NO4/c1-22(2,3)27-21(26)23-19(20(24)25)13-18-16-10-6-4-8-14(16)12-15-9-5-7-11-17(15)18/h4-12,19H,13H2,1-3H3,(H,23,26)(H,24,25)/t19-/m0/s1
• InChI Key： GYXDEFFXDFOZMJ-IBGZPJMESA-N
• SMILES： O(C(N[C@H](C(=O)O)CC1C2C=CC=CC=2C=C2C=CC=CC=12)=O)C(C)(C)C

Computed Properties

• Exact Mass: 365.16300
• Monoisotopic Mass: 365.16270821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 7
• Complexity: 519
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 75.6Ų

Experimental Properties

• PSA: 75.63000
• LogP: 4.90430

(2S)-3-(9-anthryl)-2-(tert-butoxycarbonylamino)propanoic acid Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Anthracenes Anthracenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Anthracenes

Additional information on (2S)-3-(9-anthryl)-2-(tert-butoxycarbonylamino)propanoic acid

Professional Introduction to (2S)-3-(9-anthryl)-2-(tert-butoxycarbonylamino)propanoic Acid (CAS No. 332065-09-5)

Chemical compound (2S)-3-(9-anthryl)-2-(tert-butoxycarbonylamino)propanoic acid, identified by its CAS number 332065-09-5, is a sophisticated molecule with significant implications in the field of pharmaceutical chemistry and biomedicine. This compound, featuring a chiral center and an anthryl moiety, has garnered attention for its potential applications in drug development and molecular recognition.

The structural framework of (2S)-3-(9-anthryl)-2-(tert-butoxycarbonylamino)propanoic acid combines a propanoic acid backbone with a tert-butoxycarbonyl (Boc) protected amino group and a 9-anthryl substituent. This unique configuration makes it a valuable intermediate in the synthesis of complex biomolecules. The presence of the chiral center at the second carbon atom ensures enantioselective properties, which are crucial for developing enantiomerically pure pharmaceuticals.

In recent years, there has been a growing interest in the use of anthryl-containing compounds due to their enhanced binding affinity and stability in biological systems. The anthryl group, known for its π-conjugated system, can interact favorably with aromatic residues in proteins, making it an attractive scaffold for designing novel therapeutic agents. Furthermore, the Boc protection on the amino group provides stability during synthetic procedures while allowing for selective deprotection at later stages of drug development.

Current research in the field of medicinal chemistry highlights the importance of chiral auxiliaries and catalysts in asymmetric synthesis. The synthesis of optically active compounds like (2S)-3-(9-anthryl)-2-(tert-butoxycarbonylamino)propanoic acid exemplifies how these tools can be leveraged to produce high-value intermediates with precise stereochemical control. This compound serves as a versatile building block for constructing more complex molecules, including peptidomimetics and protease inhibitors.

The tert-butoxycarbonyl (Boc) group is particularly useful in peptide synthesis due to its stability under various reaction conditions and its ease of removal under mild acidic conditions. This characteristic makes (2S)-3-(9-anthryl)-2-(tert-butoxycarbonylamino)propanoic acid an excellent candidate for incorporating into peptide-based therapeutics. Additionally, the anthryl moiety can be functionalized further to introduce additional pharmacophores, enhancing the compound's utility in drug design.

Recent advancements in computational chemistry have enabled more efficient virtual screening and molecular docking studies. These techniques have been instrumental in identifying novel drug candidates by predicting binding interactions between small molecules and biological targets. The structural features of (2S)-3-(9-anthryl)-2-(tert-butoxycarbonylamino)propanoic acid, particularly the anthryl group, make it a promising candidate for such studies. Researchers have utilized molecular modeling to explore its potential as an inhibitor of various enzymes involved in metabolic pathways relevant to diseases such as cancer and inflammation.

The compound's enantiomeric purity is critical for its biological activity, as different enantiomers can exhibit distinct pharmacological properties. The (S)-configuration at the chiral center is particularly significant, as it has been shown to enhance binding affinity and reduce toxicity in several drug candidates. This underscores the importance of stereochemical control in pharmaceutical synthesis and highlights the value of intermediates like (2S)-3-(9-anthryl)-2-(tert-butoxycarbonylamino)propanoic acid in this context.

In conclusion, (2S)-3-(9-anthryl)-2-(tert-butoxycarbonylamino)propanoic acid (CAS No. 332065-09-5) represents a significant advancement in pharmaceutical chemistry. Its unique structural features, including the chiral center, anthryl moiety, and Boc-protected amino group, make it a versatile intermediate with broad applications in drug development. Ongoing research continues to uncover new possibilities for this compound, reinforcing its importance as a building block for next-generation therapeutics.